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Introduction

Clearfil Photo Bond is a dual-curing dentin and enamel bonding agent that utilizes a total-etch

technique.[1][2] Developed for use with both light-curing and self-curing restorative materials,

its properties make it a candidate for dental adhesion research.[3][4] The reliability and

reproducibility of in-vitro research, particularly bond strength testing, are critically dependent on

the standardization of protocols.[5][6] Variability in methods is well-documented, often making it

difficult to compare outcomes across different studies.[7] These notes provide a framework for

using Clearfil Photo Bond to create standardized bonded specimens, ensuring that

experimental variables are minimized and results are comparable.

Key Principles for Standardization

To achieve reproducible results in bond strength testing, researchers must meticulously control

numerous variables.[7] Key factors include:

Tooth Substrate: The source, type (e.g., human molars), storage conditions, and preparation

of the tooth substrate are critical.[6][7] Human dentin is a complex and variable substrate.[7]

Specimen Preparation: The methods for creating a standardized bonding surface, such as

grinding with silicon carbide (SiC) paper, must be consistent.[8][9]
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Adhesive Application: Adherence to the manufacturer's instructions for mixing, application

time, air thinning, and curing is paramount.

Composite Placement: The type of composite resin and the method of application and curing

can influence outcomes.

Pre-Testing Conditions: Specimen storage time and medium (e.g., 24 hours in 37°C water)

and the use of thermocycling to simulate aging must be standardized.[5][8]

Testing Methodology: The choice of bond strength test (e.g., shear vs. tensile), test assembly

configuration, and loading rate (crosshead speed) significantly affect results.[7][10][11]

Clearfil Photo Bond is a total-etch system, meaning it requires a separate phosphoric acid

etching step on both enamel and dentin before the adhesive is applied.[3] The kit typically

includes the Catalyst and Universal liquids, which are mixed immediately before application,

and a phosphoric acid etchant (K-ETCHANT GEL).[1][4]

Experimental Protocols
The following protocols are designed to provide a standardized methodology for creating

bonded specimens for shear bond strength (SBS) and micro-tensile bond strength (µTBS)

testing.

Protocol 1: General Substrate Preparation (Human
Molar)
This protocol outlines the preparation of extracted human molars to create a standardized

dentin or enamel bonding surface.

Tooth Selection and Storage:

Use caries-free human third molars extracted for orthodontic reasons.

Store teeth in a solution (e.g., 0.5% chloramine-T or sodium azide) at 4°C for a maximum

of six months to prevent bacterial degradation.[8] Before use, rinse thoroughly.

Mounting:
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Embed the tooth crown in a mounting resin (e.g., acrylic resin) within a cylindrical mold,

leaving the desired bonding surface (e.g., occlusal surface) exposed.

Standardized Surface Creation:

Use a low-speed diamond saw with water cooling to remove the top portion of the occlusal

enamel to expose a flat, mid-coronal dentin surface.

Grind the exposed surface with a series of decreasingly abrasive, water-cooled silicon

carbide (SiC) papers (e.g., 320-grit followed by 600-grit) for 60 seconds each to create a

standardized smear layer.[9][12]

Verify the surface flatness and uniformity before proceeding.

Cleaning and Storage:

Clean the prepared specimens in an ultrasonic bath with distilled water for 5 minutes to

remove debris.

Store the prepared specimens in distilled water at 37°C for no more than 24 hours before

the bonding procedure.[12]

Diagram 1: Standardized Tooth Substrate Preparation Workflow
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Diagram 1: Standardized Tooth Substrate Preparation Workflow

Protocol 2: Application of Clearfil Photo Bond and
Composite Buildup for Shear Bond Strength (SBS)
Testing
This protocol details the bonding procedure using Clearfil Photo Bond on a prepared flat

substrate.
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Moisture Control:

Ensure the prepared tooth surface is clean. The use of a rubber dam is recommended for

clinical simulations but may not be necessary for in-vitro flat surface preparation.[4]

Acid Etching:

Apply K-ETCHANT GEL (37-40% phosphoric acid) to the entire bonding surface.[13]

Allow the etchant to remain for 15-30 seconds.[4]

Rinse the surface thoroughly with a water spray for at least 15 seconds.

Gently dry the surface with an oil-free air syringe, avoiding desiccation. The dentin should

be left visibly moist, not dehydrated.

Adhesive Mixing and Application:

Dispense one drop of Clearfil Photo Bond Catalyst and one drop of Universal liquid into

a clean mixing well.[4]

Mix the two liquids immediately and quickly with a disposable brush.[4]

Apply the mixed adhesive to the entire etched surface. The mixture must be used within

two minutes of mixing.[4]

Gently thin the adhesive layer with a mild, oil-free air stream for 2-3 seconds to evaporate

the solvent and create a uniform film.[4][13]

Light Curing:

Polymerize the adhesive layer for 10 seconds using a calibrated visible light-curing unit

(e.g., >600 mW/cm²).[4] Hold the light tip as close as possible to the surface.

Composite Application:

Place a cylindrical mold (e.g., 3 mm diameter, 4 mm height) over the cured adhesive on

the center of the bonding surface.
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Incrementally place a universal composite resin into the mold. Each increment should be

no more than 2 mm thick.

Light-cure each increment according to the composite manufacturer's instructions (e.g.,

20-40 seconds).

Carefully remove the mold after the final increment is cured.

Specimen Storage:

Store the bonded specimens in distilled water at 37°C for 24 hours before testing to allow

for bond maturation.[8][12]

Diagram 2: Clearfil Photo Bond Application Workflow

Bonding & Composite Application

Apply K-ETCHANT
(15-30s)

Rinse Thoroughly
& Gently Air Dry

Mix 1 Drop Catalyst
+ 1 Drop Universal

Apply Mixed Adhesive
to Entire Surface

Gently Air Thin
(2-3s)

Light Cure Bond
(10s)

Apply Composite Resin
in Increments & Cure

Store in Water at 37°C
for 24h

Click to download full resolution via product page

Diagram 2: Clearfil Photo Bond Application Workflow

Protocol 3: Bond Strength Testing
Specimen Mounting:

Secure the base of the specimen (the acrylic block) in the jig of a universal testing

machine.

Shear Bond Strength (SBS) Test:

Position a shear loading device (e.g., a wire loop or chisel-edge) as close as possible to

the bonded interface.[7]

Apply a compressive load at a constant crosshead speed of 1.0 mm/min until failure

occurs.[8]

Micro-tensile Bond Strength (µTBS) Test:
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For µTBS, after bonding a larger block of composite to the surface, section the specimen

into beams (e.g., 1.0 mm x 1.0 mm cross-section) using a slow-speed diamond saw under

water cooling.[9][12]

Attach each beam to the testing machine's grips and apply a tensile load at a crosshead

speed of 1.0 mm/min until failure.[9]

Data Recording and Analysis:

Record the load at failure in Newtons (N).

Calculate the bond strength in Megapascals (MPa) by dividing the failure load by the

bonded surface area (mm²).

Analyze the fracture mode of each specimen under a stereomicroscope (e.g., at 40x

magnification) and classify as adhesive, cohesive (in dentin or composite), or mixed.[10]

Data Presentation
Quantitative data from bond strength tests should be presented in a clear, tabular format to

facilitate comparison. Researchers should use the following template to report their findings.

Table 1: Example Data Table for Shear Bond Strength (SBS) of Clearfil Photo Bond to Dentin
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Specimen
ID

Substrate
Storage
Condition

Failure
Load (N)

Bonded
Area
(mm²)

Bond
Strength
(MPa)

Failure
Mode

CPB-D-01
Human

Dentin

24h, 37°C

Water
155.5 7.07 22.0 Adhesive

CPB-D-02
Human

Dentin

24h, 37°C

Water
168.2 7.07 23.8 Mixed

CPB-D-03
Human

Dentin

24h, 37°C

Water
161.0 7.07 22.8 Adhesive

CPB-D-04
Human

Dentin

24h, 37°C

Water
175.4 7.07 24.8 Mixed

CPB-D-05
Human

Dentin

24h, 37°C

Water
149.8 7.07 21.2

Cohesive

(Composite

)

Mean 162.0 22.9

Std. Dev. 9.8 1.4

Note: The values presented in this table are for illustrative purposes only and do not represent

actual experimental data for Clearfil Photo Bond. Researchers should populate this table with

their own findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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